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Compound of Interest

Compound Name: RP101075

Cat. No.: B3321049 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of RP101075, an active metabolite of Ozanimod, with other

sphingosine-1-phosphate (S1P) receptor modulators. Through a detailed analysis of preclinical

and clinical data, this document aims to objectively assess the translational potential of

RP101075 in autoimmune and inflammatory diseases.

Mechanism of Action: A Selective Approach to
Lymphocyte Trafficking
RP101075 is a potent and selective sphingosine-1-phosphate receptor 1 (S1PR1) and receptor

5 (S1PR5) modulator.[1] Its primary mechanism of action involves the functional antagonism of

S1PR1 on lymphocytes. This leads to the sequestration of lymphocytes in peripheral lymphoid

organs, preventing their migration to sites of inflammation.[2][3] This targeted approach to

modulating lymphocyte trafficking forms the basis of its therapeutic potential in autoimmune

disorders.

The signaling pathway is initiated by the binding of S1P or an S1P receptor modulator like

RP101075 to the S1PR1, a G-protein coupled receptor. This interaction activates intracellular

signaling cascades that ultimately regulate cell trafficking.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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